Cas no 10473-13-9 (2,3-dimethylbut-3-en-2-ol)

• Product Name: 2,3-dimethylbut-3-en-2-ol
• CAS No: 10473-13-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 153953
• PubChem ID: 82652
• Update Time: 2025-06-11

2,3-dimethylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol,2,3-dimethyl-
• 2,3-Dimethyl-3-Buten-2-Ol
• 2,3-dimethylbut-3-en-2-ol
• 1.1.2-trimethyl-allyl alcohol
• 1.1.2-Trimethyl-allylalkohol
• 2,3-dimethyl-1-buten-3-ol
• 2,3-dimethylbut-1-en-3-ol
• 2,3-dimethyl-but-3-en-2-ol
• 2,3-dimrthylbut-3-en-2-ol
• 3-Buten-2-ol,2,3-dimethyl
• EINECS 233-963-2
• Dimethylisopropenylcarbinol
• SCHEMBL710806
• AKOS006275076
• NS00023315
• CH2=C(CH3)C(CH3)2OH
• FT-0691393
• 10473-13-9
• 3-Buten-2-ol, 2,3-dimethyl-
• SCHEMBL13341742
• EN300-1855767
• DTXSID70146686
• 3-Hydroxy-2,3-dimethyl-1-butene

• Inchi： 1S/C6H12O/c1-5(2)6(3,4)7/h7H,1H2,2-4H3
• InChI Key： AWDLBZUXUNIODN-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(=C)C

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.834
• Boiling Point: 116°Cat760mmHg
• Flash Point: 29.8°C
• Refractive Index: 1.428
• PSA: 20.23000
• LogP: 1.33340

Additional information on 2,3-dimethylbut-3-en-2-ol

Introduction to 2,3-dimethylbut-3-en-2-ol (CAS No. 10473-13-9)

2,3-dimethylbut-3-en-2-ol, with the chemical formula C₆H₁₂O, is a significant organic compound widely recognized for its versatile applications in the field of organic synthesis and biochemical research. Its unique structural features, characterized by a conjugated system of double bonds and methyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound is also known by its CAS number 10473-13-9, which serves as a unique identifier in chemical databases and literature.

The molecular structure of 2,3-dimethylbut-3-en-2-ol consists of a four-carbon chain with a double bond between the second and third carbon atoms, and two methyl groups attached to the first and third carbons. This arrangement imparts distinct reactivity patterns, making it a useful building block in the construction of more complex molecules. The presence of the hydroxyl group at the second carbon position enhances its participation in various chemical reactions, including esterification, oxidation, and reduction processes.

In recent years, 2,3-dimethylbut-3-en-2-ol has garnered attention in the pharmaceutical industry due to its potential role as a precursor in the synthesis of bioactive compounds. Researchers have been exploring its utility in developing novel therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The compound's ability to undergo facile functionalization has opened new avenues for drug discovery and development.

One of the most compelling aspects of 2,3-dimethylbut-3-en-2-ol is its application in synthesizing chiral molecules, which are crucial for many pharmaceutical applications. The stereochemistry of this compound allows for the production of enantiomerically pure derivatives, which can exhibit enhanced biological activity with reduced side effects. This has led to increased interest in its use as a chiral auxiliary or intermediate in asymmetric synthesis.

Recent studies have highlighted the role of 2,3-dimethylbut-3-en-2-ol in the development of novel agrochemicals. Its structural motifs are found to be compatible with the synthesis of herbicides and fungicides that exhibit improved efficacy and environmental safety. The compound's reactivity also makes it a candidate for producing specialty chemicals used in fragrances and flavorings.

The industrial production of 2,3-dimethylbut-3-en-2-ol typically involves catalytic hydrogenation or dehydrogenation processes, depending on the desired purity and scale of synthesis. Advances in catalytic technologies have enabled more efficient and sustainable production methods, reducing waste and energy consumption. These innovations align with global efforts to promote green chemistry practices.

From a biochemical perspective, 2,3-dimethylbut-3-en-2-ol has been studied for its potential interactions with enzymes and biological pathways. Preliminary research suggests that derivatives of this compound may modulate metabolic processes or serve as inhibitors for specific enzymatic targets. Such findings could pave the way for new therapeutic strategies targeting metabolic disorders.

The compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring consistent quality for industrial applications. Additionally, its low toxicity profile enhances its appeal as a safe intermediate in chemical manufacturing processes.

In conclusion, 2,3-dimethylbut-3-en-2-ol (CAS No. 10473-13-9) represents a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceuticals, agrochemicals, and specialty chemical synthesis. As research continues to uncover new uses for this compound, 2,3-dimethylbut-3-en-2-ol is poised to play an increasingly significant role in advancing chemical innovation.